BENGHE Foundational & Exploratory

Check Availability & Pricing

4-(3-Bromo-phenyl)-1-N-Boc-piperidine
molecular weight and formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

4-(3-Bromo-phenyl)-1-N-Boc-
Compound Name:
piperidine

Cat. No.: B1436644

An In-depth Technical Guide to 4-(3-Bromo-phenyl)-1-N-Boc-piperidine

Introduction

4-(3-Bromo-phenyl)-1-N-Boc-piperidine is a pivotal heterocyclic intermediate in the
landscape of modern medicinal chemistry and drug discovery. Its structure, featuring a
piperidine ring, a brominated phenyl group, and a Boc-protecting group, offers a unique and
versatile scaffold for the synthesis of a wide array of complex molecules. The piperidine moiety
is a prevalent feature in numerous FDA-approved pharmaceuticals, contributing to favorable
pharmacokinetic properties such as improved solubility and bioavailability.[1][2][3] This guide,
intended for researchers, scientists, and professionals in drug development, provides a
comprehensive overview of the molecular and physicochemical properties, synthesis,
applications, and handling of this important chemical building block.

Molecular and Physicochemical Properties

The fundamental properties of 4-(3-Bromo-phenyl)-1-N-Boc-piperidine are summarized
below. Accurate knowledge of these properties is essential for its application in chemical
synthesis and analysis.
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Property Value Source(s)
Molecular Formula C16H22BrNO2 [41516171
Molecular Weight 340.26 g/mol [41[6]

CAS Number 886362-62-5 [5][7]

tert-butyl 4-(3-

IUPAC Name bromophenyl)piperidine-1- [7]
carboxylate
1-Boc-4-(3-
Bromophenyl)piperidine, N-
Synonyms phenyhpip [718]
Boc-4-(3-
bromophenyl)piperidine
Boiling Point 397.8 £42.0 °C at 760 mmHg [8]
Density 1.3+0.1 g/cm3 [8]
Storage Conditions 2-8°C [5][8]

Chemical Structure and Spectroscopic Data

The chemical structure of 4-(3-Bromo-phenyl)-1-N-Boc-piperidine is presented below. The
presence of the bromine atom on the phenyl ring and the tert-butoxycarbonyl (Boc) group on
the piperidine nitrogen are key features for its synthetic utility. Spectroscopic data, such as 1H
NMR, is available for this compound, which is crucial for its identification and characterization.

[6]

Caption: 2D Structure of 4-(3-Bromo-phenyl)-1-N-Boc-piperidine

Synthesis and Reaction Mechanisms

The synthesis of 4-(3-Bromo-phenyl)-1-N-Boc-piperidine can be envisioned through a multi-
step process, likely involving the formation of the C-C bond between the piperidine and phenyl
rings, followed by the protection of the piperidine nitrogen. A plausible synthetic route is
outlined below.
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Commercially Available Starting Materials Suzuki Coupling, 4-(3-Bromophenyl)pyridine eduction of Pyridine Ring -(3-Bromophenyl)piperidine Protecti 4-(3-Bromo-phenyl)-1-N-Boc-piperidine

4 (3-Bromo-phenyl)-1-N-Boc- plperldme

Suzuki Coupling Buchwald-Hartwig Amination Sonogashira Coupling Boc Deprotection
(Aryl-Aryl Bond Formation) (Aryl-Nitrogen Bond Formation) (Aryl-Alkyne Bond Formation) (Amine Functionalization)

Diverse Chemical Library for Drug Discovery

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-(3-Bromo-phenyl)-1-N-Boc-piperidine molecular
weight and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1436644#4-3-bromo-phenyl-1-n-boc-piperidine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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